Cas no 90820-79-4 (12-Oxabicyclo[9.1.0]dodeca-3,7-diene, 1,5,5,8-tetramethyl-)

• Product Name: 12-Oxabicyclo[9.1.0]dodeca-3,7-diene, 1,5,5,8-tetramethyl-
• CAS No: 90820-79-4
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 788395
• PubChem ID: 524129
• Update Time: 2025-04-19

12-Oxabicyclo[9.1.0]dodeca-3,7-diene, 1,5,5,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 12-Oxabicyclo[9.1.0]dodeca-3,7-diene, 1,5,5,8-tetramethyl-
• 4,7,7,11-tetramethyl-12-oxabicyclo[9.1.0]dodeca-4,8-diene
• SpecPlus_000657
• DTXSID30877909
• 90820-79-4
• KBio1_001697
• Spectrum4_001453
• 19888-34-7
• SPBio_001625
• TEPRENE-3197-3
• (1R,3Z,7Z,11R)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-diene
• KBioSS_001154
• Spectrum2_001763
• DTXSID00335248
• DivK1c_006753
• KBio3_002269
• KBio2_001154
• KBio2_006290
• KBioGR_001965
• Spectrum3_001325
• Spectrum_000674
• KBio2_003722

• Inchi： 1S/C15H24O/c1-12-6-7-13-15(4,16-13)10-5-9-14(2,3)11-8-12/h5,8-9,13H,6-7,10-11H2,1-4H3
• InChI Key： QTGAEXCCAPTGLB-UHFFFAOYSA-N
• SMILES： O1C2CCC(C)=CCC(C)(C)C=CCC12C

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides